Cas no 901309-48-6 ((-)-rotiorin)

(-)-rotiorin structure
(-)-rotiorin structure
Product Name:(-)-rotiorin
CAS No:901309-48-6
MF:C23H24O5
MW:380.433667182922
CID:2009792
PubChem ID:11574449
Update Time:2025-04-21

(-)-rotiorin Chemical and Physical Properties

Names and Identifiers

    • (-)-rotiorin
    • 901309-48-6
    • (9aR)-3-acetyl-6-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-9a-methyl-furo[3,2-g]isochromene-2,9-dione
    • CHEMBL498258
    • Q27137120
    • (9aR)-3-acetyl-6-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dien-1-yl]-9a-methyl-2H-furo[3,2-g]isochromene-2,9(9aH)-dione
    • (9aR)-3-acetyl-6-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-9a-methylfuro[3,2-g]isochromene-2,9-dione
    • CHEBI:68699
    • DTXSID701317833
    • (9aR)-3-acetyl-6-((1E,3E,5S)-3,5-dimethylhepta-1,3-dien-1-yl)-9a-methyl-2H-furo(3,2-g)isochromene-2,9(9aH)-dione
    • (9aR)-3-acetyl-6-((1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl)-9a-methylfuro(3,2-g)isochromene-2,9-dione
    • Inchi: 1S/C23H24O5/c1-6-13(2)9-14(3)7-8-17-10-16-11-19-20(15(4)24)22(26)28-23(19,5)21(25)18(16)12-27-17/h7-13H,6H2,1-5H3/b8-7+,14-9+/t13-,23+/m0/s1
    • InChI Key: CJMOMVNHRUTOJX-SEAFAFSMSA-N
    • SMILES: O1C(C(C(C)=O)=C2C=C3C=C(/C=C/C(/C)=C/[C@@H](C)CC)OC=C3C([C@]12C)=O)=O

Computed Properties

  • Exact Mass: 380.16237386g/mol
  • Monoisotopic Mass: 380.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 952
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 69.7Ų
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